Cas no 1696126-03-0 (1-{bicyclo2.2.1heptan-2-yl}cyclopentan-1-amine)

1-{Bicyclo[2.2.1]heptan-2-yl}cyclopentan-1-amine is a structurally unique amine derivative featuring a bicyclic norbornane framework fused with a cyclopentylamine moiety. This compound exhibits notable steric hindrance and conformational rigidity due to its fused ring system, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its constrained geometry may enhance selectivity in chiral synthesis or ligand design, particularly in catalysis and medicinal chemistry applications. The bicyclic structure also contributes to increased thermal and chemical stability, which can be advantageous in demanding reaction conditions. Potential applications include use as a building block for bioactive molecules or as a scaffold in asymmetric synthesis.

1-{bicyclo2.2.1heptan-2-yl}cyclopentan-1-amine structure

1696126-03-0 structure

Product Name:1-{bicyclo2.2.1heptan-2-yl}cyclopentan-1-amine

CAS No:1696126-03-0

MF:C₁₂H₂₁N

MW:179.30184340477

CID:6177471

PubChem ID:130494442

Update Time:2025-06-15

1-{bicyclo2.2.1heptan-2-yl}cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-{bicyclo2.2.1heptan-2-yl}cyclopentan-1-amine
- 1696126-03-0
- 1-{bicyclo[2.2.1]heptan-2-yl}cyclopentan-1-amine
- EN300-1830078
- Inchi： 1S/C12H21N/c13-12(5-1-2-6-12)11-8-9-3-4-10(11)7-9/h9-11H,1-8,13H2
- InChI Key： RUAJDKYPDUJDMN-UHFFFAOYSA-N
- SMILES： NC1(CCCC1)C1CC2CCC1C2

Computed Properties

Exact Mass: 179.167399674g/mol
Monoisotopic Mass: 179.167399674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26Å²

1-{bicyclo2.2.1heptan-2-yl}cyclopentan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1830078-0.05g	1-{bicyclo[2.2.1]heptan-2-yl}cyclopentan-1-amine	1696126-03-0	0.05g	$888.0	2023-09-19
Enamine	EN300-1830078-0.1g	1-{bicyclo[2.2.1]heptan-2-yl}cyclopentan-1-amine	1696126-03-0	0.1g	$930.0	2023-09-19
Enamine	EN300-1830078-0.25g	1-{bicyclo[2.2.1]heptan-2-yl}cyclopentan-1-amine	1696126-03-0	0.25g	$972.0	2023-09-19
Enamine	EN300-1830078-0.5g	1-{bicyclo[2.2.1]heptan-2-yl}cyclopentan-1-amine	1696126-03-0	0.5g	$1014.0	2023-09-19
Enamine	EN300-1830078-1.0g	1-{bicyclo[2.2.1]heptan-2-yl}cyclopentan-1-amine	1696126-03-0	1g	$1057.0	2023-06-02
Enamine	EN300-1830078-2.5g	1-{bicyclo[2.2.1]heptan-2-yl}cyclopentan-1-amine	1696126-03-0	2.5g	$2071.0	2023-09-19
Enamine	EN300-1830078-5.0g	1-{bicyclo[2.2.1]heptan-2-yl}cyclopentan-1-amine	1696126-03-0	5g	$3065.0	2023-06-02
Enamine	EN300-1830078-10.0g	1-{bicyclo[2.2.1]heptan-2-yl}cyclopentan-1-amine	1696126-03-0	10g	$4545.0	2023-06-02
Enamine	EN300-1830078-1g	1-{bicyclo[2.2.1]heptan-2-yl}cyclopentan-1-amine	1696126-03-0	1g	$1057.0	2023-09-19
Enamine	EN300-1830078-5g	1-{bicyclo[2.2.1]heptan-2-yl}cyclopentan-1-amine	1696126-03-0	5g	$3065.0	2023-09-19